Cas no 2183-17-7 (a-Naphthyl Phosphate Disodium Salt)

• Product Name: a-Naphthyl Phosphate Disodium Salt
• CAS No: 2183-17-7
• MF: C₁₀H₇Na₂O₄P
• MW: 268.113485574722
• MDL: MFCD00041007
• CID: 84166
• PubChem ID: 24897818
• Update Time: 2025-05-20

a-Naphthyl Phosphate Disodium Salt Chemical and Physical Properties

Names and Identifiers

• Sodium naphthalen-1-yl phosphate
• 1-Naphthyl phsophoric acid sodium salt
• disodium,naphthalen-1-yl phosphate
• 1-Naphthalenol,dihydrogen phosphate,disodium salt
• 1-Naphthyl phosphate disodium salt
• 1-Naphthylphosphoric Acid Disodium Salt Hydrate
• ALPHA-NAPHTHYL PHOSPHATE DISODIUM SALT
• Disodium 1-naphthyl phosphate
• DisodiuM 1-Naphthyl Phosphate Hydrate [Substrate for Phosphatase]
• Disodium naphthyl phosphate
• Phosphoric Acid 1-Naphthyl Ester Disodium Salt Hydrate
• α-Naphthyl phosphate disodium salt
• 1-Naphthyl disodium orthophosphate
• AKOS016009762
• SCHEMBL728493
• CAA18317
• MFCD00041007
• FT-0608125
• 1-Naphthalenol, dihydrogen phosphate, disodium salt
• 1-Naphthyl phosphate disodium salt, phosphatase substrate
• P0263
• ?ALPHA-NAPHTHYL PHOSPHATE DISODIUM SALT
• 1-Naphthyl phosphate, disodium salt
• AS-61162
• AKOS015903277
• disodium;naphthalen-1-yl phosphate
• sodium alpha-naphthyl phosphate
• NS00083672
• A12282
• Phosphoric Acid 1-Naphthyl Ester Disodium Salt
• Disodium 1-naphthyl phosphate hydrate
• DTXSID70176241
• 2183-17-7
• disodium naphthalen-1-yl phosphate
• EINECS 218-564-3
• 1-Naphthylphosphoric Acid Disodium Salt
• DTXCID8098732
• QYURIFWAOPAPAJ-UHFFFAOYSA-L
• a-Naphthyl Phosphate Disodium Salt

• MDL： MFCD00041007
• Inchi： 1S/C10H9O4P.2Na/c11-15(12,13)14-10-7-3-5-8-4-1-2-6-9(8)10;;/h1-7H,(H2,11,12,13);;/q;2*+1/p-2
• InChI Key： QYURIFWAOPAPAJ-UHFFFAOYSA-L
• SMILES： P(=O)([O-])([O-])OC1C=CC=C2C=CC=CC2=1.[Na+].[Na+]
• BRN： 4895811

Computed Properties

• Exact Mass: 267.98800
• Monoisotopic Mass: 267.988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 72.4A^2

Experimental Properties

• Color/Form: Not determined
• Density: 0.2820
• Melting Point: >300°C
• Boiling Point: 451°C at 760 mmHg
• Flash Point: 226.6°C
• PSA: 82.23000
• LogP: 3.18770
• Sensitiveness: Sensitive to heat and easy to absorb moisture
• Solubility: Not determined

a-Naphthyl Phosphate Disodium Salt Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Storage Condition：−20°C
• Safety Term：S22;S24/25
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on a-Naphthyl Phosphate Disodium Salt

a-Naphthyl Phosphate Disodium Salt (CAS No. 2183-17-7): Applications and Research Insights

a-Naphthyl Phosphate Disodium Salt, identified by the Chemical Abstracts Service Number (CAS No.) 2183-17-7, is a significant compound in the field of chemical and pharmaceutical research. This disodium salt derivative of naphthyl phosphate has garnered attention due to its versatile applications in biochemical assays, material science, and as an intermediate in organic synthesis. The compound's unique structural properties, characterized by its phosphate group and aromatic naphthyl ring, make it a valuable tool for researchers exploring novel methodologies and formulations.

The< strong>a-Naphthyl Phosphate Disodium Salt exhibits notable solubility characteristics, which are critical for its utility in aqueous-based biochemical experiments. Its solubility profile allows for easy incorporation into buffer systems, making it an ideal candidate for enzyme kinetics studies, ligand binding assays, and other biochemical applications where precise control over solubility is essential. Furthermore, the compound's stability under various pH conditions enhances its applicability in a wide range of experimental settings.

Recent advancements in the field of pharmaceutical research have highlighted the< strong>a-Naphthyl Phosphate Disodium Salt as a potential candidate for use in drug delivery systems. Its ability to form stable complexes with hydrophobic molecules has been explored in the development of novel nanocarriers for targeted drug delivery. These nanocarriers, leveraging the compound's amphiphilic properties, promise to improve the efficacy and reduce side effects of therapeutic agents by enhancing their bioavailability and specificity.

In material science, the< strong>a-Naphthyl Phosphate Disodium Salt has been investigated for its role as a flame retardant additive. Its incorporation into polymer matrices has shown promising results in enhancing fire resistance without compromising material integrity. This application is particularly relevant in the automotive and construction industries, where safety standards are stringent and demand for sustainable materials is increasing.

The compound's utility extends to analytical chemistry, where it serves as a reagent in spectroscopic techniques such as nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy. Its distinct spectral fingerprints facilitate accurate identification and quantification of substances in complex mixtures. Researchers have utilized< strong>a-Naphthyl Phosphate Disodium Salt to develop novel methodologies for detecting trace amounts of analytes in environmental monitoring and food safety applications.

One of the most intriguing aspects of< strong>a-Naphthyl Phosphate Disodium Salt is its potential role in bioimaging technologies. Studies have demonstrated its ability to form luminescent complexes with metal ions, which can be harnessed for imaging biological processes at the cellular level. These luminescent probes offer high sensitivity and specificity, making them valuable tools for diagnostic imaging and real-time monitoring of biological events.

The< strong>a-Naphthyl Phosphate Disodium Salt also finds application in agrochemical formulations. Its phosphate moiety contributes to soil fertility by acting as a source of phosphorus, an essential nutrient for plant growth. Additionally, its stability under environmental conditions makes it suitable for use in slow-release fertilizers that provide prolonged nourishment to crops.

In conclusion, the< strong>a-Naphthyl Phosphate Disodium Salt (CAS No. 2183-17-7) is a multifaceted compound with broad applications across various scientific disciplines. Its unique chemical properties make it indispensable in biochemical research, pharmaceutical development, material science, analytical chemistry, bioimaging, and agrochemical formulations. As research continues to uncover new uses and refine existing applications, the significance of this compound is set to grow further.